1-(4-(tert-butyl)benzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No.: 1562304-58-8
Cat. No.: VC2953350
Molecular Formula: C20H29BN2O2
Molecular Weight: 340.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1562304-58-8 |
|---|---|
| Molecular Formula | C20H29BN2O2 |
| Molecular Weight | 340.3 g/mol |
| IUPAC Name | 1-[(4-tert-butylphenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole |
| Standard InChI | InChI=1S/C20H29BN2O2/c1-18(2,3)16-10-8-15(9-11-16)13-23-14-17(12-22-23)21-24-19(4,5)20(6,7)25-21/h8-12,14H,13H2,1-7H3 |
| Standard InChI Key | NLWBJEKMQIURFE-UHFFFAOYSA-N |
| SMILES | B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)CC3=CC=C(C=C3)C(C)(C)C |
| Canonical SMILES | B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)CC3=CC=C(C=C3)C(C)(C)C |
Introduction
The compound 1-(4-(tert-butyl)benzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a complex organic molecule that incorporates several functional groups, including a pyrazole ring, a benzyl group, and a boronic acid pinacol ester. This compound is of interest in organic synthesis due to its potential applications in cross-coupling reactions, particularly in the formation of carbon-carbon bonds.
Applications
This compound could be used in Suzuki-Miyaura cross-coupling reactions, which are versatile methods for forming carbon-carbon bonds between aryl or vinyl boronic acids and organic halides or triflates. The presence of the boronic acid pinacol ester makes it a suitable partner for such reactions.
Related Compounds
Several compounds share similar structural elements or functional groups with 1-(4-(tert-butyl)benzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole:
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tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate (CAS No. 552846-17-0): This compound features a pyrazole ring with a boronic acid pinacol ester but lacks the benzyl group .
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1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1362243-50-2): This compound includes a benzyl group attached to a pyrazole ring with a boronic acid pinacol ester, similar to the target compound but with different positioning .
Data Table for Related Compounds
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